Cas no 61148-40-1 (2-chloro-8-methyl-Quinoxaline)

2-Chloro-8-methyl-Quinoxaline is a heterocyclic compound featuring a quinoxaline core substituted with a chlorine atom at the 2-position and a methyl group at the 8-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and specialty chemicals. The chloro group enhances electrophilic substitution potential, while the methyl group contributes to steric and electronic modulation. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other functionalization processes. The compound’s well-defined properties facilitate its use in targeted molecular design and research applications.
2-chloro-8-methyl-Quinoxaline structure
2-chloro-8-methyl-Quinoxaline structure
Product Name:2-chloro-8-methyl-Quinoxaline
CAS No:61148-40-1
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD15144493
CID:954046
PubChem ID:21504921
Update Time:2025-06-09

2-chloro-8-methyl-Quinoxaline Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-8-methyl-Quinoxaline
    • 2-Chloro-8-methylquinoxaline
    • 2-chloro-3-formyl-8-methylquinoline
    • 2-chloro-8-methyl-3-formylquinoline
    • 2-Chloro-8-methyl-3-quinoline carboxaldehyde
    • 2-chloro-8-methyl-quinoline-3-carbaldehyde
    • 2-Chloro-8-methylquinoline-3-carboxaldehyde
    • 3-chloro-5-methylquinoxaline
    • 8-methyl-2-chloroquinoline-3-carbaldehyde
    • AC1LENFI
    • AC1Q2GOT
    • ACMC-1COKL
    • AG-G-91155
    • Quinoxaline, 2-chloro-8-methyl- (9CI)
    • SCHEMBL1148207
    • 61148-40-1
    • RPRFQQQHIBASPC-UHFFFAOYSA-N
    • MDL: MFCD15144493
    • Inchi: 1S/C9H7ClN2/c1-6-3-2-4-7-9(6)12-8(10)5-11-7/h2-5H,1H3
    • InChI Key: RPRFQQQHIBASPC-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C2C=CC=C(C)C2=N1

Computed Properties

  • Exact Mass: 178.03
  • Monoisotopic Mass: 178.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 25.8A^2

2-chloro-8-methyl-Quinoxaline Pricemore >>

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